Cas no 1208757-40-7 (1-2-Oxo-2-(pyrrolidin-1-yl)ethyl-1H-1,2,3-triazole-4-carboxylic Acid)

• Product Name: 1-2-Oxo-2-(pyrrolidin-1-yl)ethyl-1H-1,2,3-triazole-4-carboxylic Acid
• CAS No: 1208757-40-7
• MF: C₉H₁₂N₄O₃
• MW: 224.216581344604
• CID: 4577717
• Update Time: 2025-11-02

1-2-Oxo-2-(pyrrolidin-1-yl)ethyl-1H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-
• 1-2-Oxo-2-(pyrrolidin-1-yl)ethyl-1H-1,2,3-triazole-4-carboxylic Acid

• Inchi： 1S/C9H12N4O3/c14-8(12-3-1-2-4-12)6-13-5-7(9(15)16)10-11-13/h5H,1-4,6H2,(H,15,16)
• InChI Key： NGCQILPCQQLXBX-UHFFFAOYSA-N
• SMILES： N1(CC(=O)N2CCCC2)C=C(C(O)=O)N=N1

Additional information on 1-2-Oxo-2-(pyrrolidin-1-yl)ethyl-1H-1,2,3-triazole-4-carboxylic Acid

1-2-Oxo-2-(pyrrolidin-1-yl)ethyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 1208757-40-7): A Versatile Building Block in Medicinal Chemistry

The 1-2-Oxo-2-(pyrrolidin-1-yl)ethyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 1208757-40-7) is a highly specialized heterocyclic compound that has gained significant attention in pharmaceutical research and drug discovery. This unique molecule combines a 1,2,3-triazole core with a pyrrolidine moiety and a carboxylic acid functional group, making it an exceptionally versatile scaffold for medicinal chemistry applications.

Recent trends in drug development have shown increasing interest in triazole-containing compounds, particularly due to their stability, hydrogen bonding capacity, and metabolic resistance. The 1-2-Oxo-2-(pyrrolidin-1-yl)ethyl-1H-1,2,3-triazole-4-carboxylic Acid stands out as a valuable intermediate in the synthesis of potential therapeutic agents, especially in the development of enzyme inhibitors and receptor modulators.

The compound's molecular structure features several pharmacologically relevant characteristics. The 1,2,3-triazole ring provides excellent metabolic stability and serves as a bioisostere for various functional groups. The pyrrolidine component contributes to improved solubility and membrane permeability, while the carboxylic acid group offers opportunities for further derivatization through amide bond formation or salt preparation.

In current pharmaceutical research, scientists are particularly interested in how 1-2-Oxo-2-(pyrrolidin-1-yl)ethyl-1H-1,2,3-triazole-4-carboxylic Acid derivatives might interact with biological targets. Computational chemistry studies suggest that this scaffold could be valuable in designing novel kinase inhibitors or GPCR modulators, addressing some of the most pressing challenges in drug discovery today.

The synthesis of 1-2-Oxo-2-(pyrrolidin-1-yl)ethyl-1H-1,2,3-triazole-4-carboxylic Acid typically involves click chemistry approaches, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This methodology aligns with the growing demand for sustainable and efficient synthetic routes in pharmaceutical manufacturing.

From a commercial perspective, the demand for specialty chemical building blocks like 1-2-Oxo-2-(pyrrolidin-1-yl)ethyl-1H-1,2,3-triazole-4-carboxylic Acid has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking high-quality, well-characterized intermediates to accelerate their drug discovery programs.

Quality control of CAS 1208757-40-7 material is crucial for research applications. Advanced analytical techniques including HPLC, LC-MS, and NMR spectroscopy are employed to ensure purity and confirm structural integrity. These quality measures are particularly important given the compound's potential use in biological screening assays.

The stability profile of 1-2-Oxo-2-(pyrrolidin-1-yl)ethyl-1H-1,2,3-triazole-4-carboxylic Acid makes it suitable for various formulation studies. Researchers have noted its compatibility with common organic solvents and its moderate stability under physiological conditions, which are valuable characteristics for drug development applications.

Recent patent literature reveals growing intellectual property activity surrounding triazole-pyrrolidine hybrids, with several applications specifically mentioning derivatives of 1-2-Oxo-2-(pyrrolidin-1-yl)ethyl-1H-1,2,3-triazole-4-carboxylic Acid. This trend underscores the compound's potential as a privileged structure in medicinal chemistry.

From a regulatory perspective, 1-2-Oxo-2-(pyrrolidin-1-yl)ethyl-1H-1,2,3-triazole-4-carboxylic Acid is classified as a research chemical with no known safety concerns when handled properly under laboratory conditions. However, as with all chemical substances, appropriate safety protocols should be followed during handling and storage.

The future outlook for 1-2-Oxo-2-(pyrrolidin-1-yl)ethyl-1H-1,2,3-triazole-4-carboxylic Acid appears promising, particularly in the context of fragment-based drug discovery and combinatorial chemistry. Its modular structure allows for diverse modifications, making it a valuable tool for medicinal chemists exploring new chemical space.

For researchers interested in obtaining CAS 1208757-40-7, several specialty chemical suppliers offer this compound in various quantities and purity grades. The availability of custom synthesis services has also expanded, allowing for tailored modifications of this core structure to meet specific research needs.

In conclusion, 1-2-Oxo-2-(pyrrolidin-1-yl)ethyl-1H-1,2,3-triazole-4-carboxylic Acid represents an important building block in modern medicinal chemistry. Its unique structural features, synthetic accessibility, and potential biological relevance position it as a compound of significant interest in pharmaceutical research and development.